Cas no 223127-05-7 (6-(propan-2-yloxy)pyridine-3-carboxylic acid)

• Product name: 6-(propan-2-yloxy)pyridine-3-carboxylic acid
• CAS No: 223127-05-7
• MF: C₉H₁₁NO₃
• MW: 181.1885
• MDL: MFCD09811743
• CID: 252367
• PubChem ID: 18625738

6-(propan-2-yloxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Isopropoxynicotinic acid
• 3-Pyridinecarboxylicacid, 6-(1-methylethoxy)-
• 6-(Propan-2-yloxy)pyridine-3-carboxylic acid
• 6-Isopropoxynicotnic acid
• 6-propan-2-yloxypyridine-3-carboxylic acid
• 6-Isopropoxy-nicotinic acid
• AC1Q1QQT
• ANW-57615
• CTK1A1275
• STL373084
• SureCN841924
• 6-ISOPROPOXYPYRIDINE-3-CARBOXYLIC ACID
• OOIMOWCIYNEWCF-UHFFFAOYSA-N
• BBL031506
• Z0401
• ST24045421
• 3-Pyridinecarboxylicacid, 6
• CS-0043076
• YIA12705
• SCHEMBL841924
• SB52626
• EN300-30904
• FT-0651275
• Z285179434
• 6-Isopropoxynicotinicacid
• SY102560
• A878612
• 6-[(Propan-2-yl)oxy]pyridine-3-carboxylic acid
• 223127-05-7
• DTXSID00595249
• AKOS000158370
• J-014637
• BS-13814
• F2147-1694
• MFCD09811743
• 6-(propan-2-yloxy)pyridine-3-carboxylic acid

• MDL： MFCD09811743
• Inchi： 1S/C9H11NO3/c1-6(2)13-8-4-3-7(5-10-8)9(11)12/h3-6H,1-2H3,(H,11,12)
• InChI Key： OOIMOWCIYNEWCF-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C(=O)O[H])=C([H])N=1)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.5

Experimental Properties

• PSA: 59.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(propan-2-yloxy)pyridine-3-carboxylic acid

Recent Advances in the Study of 6-(propan-2-yloxy)pyridine-3-carboxylic acid (CAS: 223127-05-7) in Chemical Biology and Pharmaceutical Research

The compound 6-(propan-2-yloxy)pyridine-3-carboxylic acid (CAS: 223127-05-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic carboxylic acid derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and metabolic disorders. Recent studies have highlighted its role as a building block for novel kinase inhibitors and modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-(propan-2-yloxy)pyridine-3-carboxylic acid in the development of selective PI3Kδ inhibitors. The researchers utilized this compound as a core scaffold, modifying its structure to achieve improved pharmacokinetic properties while maintaining high target affinity. The resulting derivatives showed promising results in preclinical models of autoimmune diseases, with one lead compound advancing to phase I clinical trials.

In the area of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) on novel antibacterial agents incorporating 6-(propan-2-yloxy)pyridine-3-carboxylic acid as a structural motif. The study revealed that derivatives of this compound exhibited potent activity against multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), through a novel mechanism of action involving inhibition of bacterial cell wall biosynthesis.

Recent structural-activity relationship (SAR) studies have provided valuable insights into the pharmacophoric elements of 6-(propan-2-yloxy)pyridine-3-carboxylic acid. X-ray crystallography data published in Nature Communications (2024) showed that the isopropoxy group at position 6 and the carboxylic acid at position 3 create an optimal spatial arrangement for binding to various biological targets. This structural information is being leveraged in computer-aided drug design to develop new generations of therapeutic agents.

The pharmaceutical industry has shown increasing interest in this compound, with several patents filed in 2023-2024 for its use in novel drug formulations. One notable application is in the development of sustained-release formulations for metabolic diseases, where the compound's physicochemical properties enable controlled release profiles. Additionally, its potential as a ligand for metal-organic frameworks (MOFs) in drug delivery systems is currently under investigation by multiple research groups.

Ongoing research is exploring the metabolic fate and safety profile of 6-(propan-2-yloxy)pyridine-3-carboxylic acid derivatives. Recent toxicological studies have demonstrated favorable safety margins for several derivatives, supporting their further development as drug candidates. However, researchers emphasize the need for comprehensive ADME (absorption, distribution, metabolism, and excretion) studies to fully characterize these compounds before clinical application.

Looking forward, the versatility of 6-(propan-2-yloxy)pyridine-3-carboxylic acid suggests it will continue to play an important role in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) technology and as a component of bifunctional molecules for targeted drug delivery. The compound's unique structural features make it particularly valuable for addressing current challenges in drug discovery, such as achieving selectivity among closely related biological targets.